Cas no 1465204-73-2 (1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1465204-73-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD21241255
• CID: 4606327
• PubChem ID: 65460853
• Update Time: 2025-07-31

1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(cyclobutylmethyl)triazole-4-carboxylic acid
• triazole-4-carboxylic acid
• 1-Cyclobutylmethyl-1H-[1,2,3]
• 1-Cyclobutylmethyl-1H-[1,2,3]triazole-4-carboxylic acid

• MDL： MFCD21241255
• Inchi： 1S/C8H11N3O2/c12-8(13)7-5-11(10-9-7)4-6-2-1-3-6/h5-6H,1-4H2,(H,12,13)
• InChI Key： DCVWMMMKFZVEDP-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2CCC2)N=N1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 390.4±34.0 °C at 760 mmHg
• Flash Point: 116.2±25.9 °C

1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(Cyclobutylmethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1465204-73-2)

The compound 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid, with the CAS registry number 1465204-73-2, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of the cyclobutylmethyl group attached to the triazole ring introduces interesting steric and electronic properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid as a building block in drug discovery. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-π interactions, which are critical for molecular recognition and binding affinity in biological systems. The carboxylic acid group at the 4-position of the triazole ring further enhances its versatility, allowing for easy functionalization and conjugation with other biomolecules.

In terms of synthesis, this compound can be prepared via a variety of methods, including click chemistry reactions such as the Huisgen cycloaddition. The use of copper catalysts has been particularly effective in constructing the triazole ring with high efficiency and selectivity. Researchers have also explored alternative routes, such as transition-metal-free methods, to synthesize this compound under mild conditions. These advancements have significantly improved the scalability and cost-effectiveness of its production.

The application of 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid extends beyond drug discovery. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. For instance, derivatives of this compound have been investigated as potential candidates for light-emitting diodes (LEDs) and photovoltaic materials due to their ability to absorb and emit light efficiently.

Moreover, recent research has focused on the biodegradation and environmental impact of this compound. Studies have shown that under certain conditions, it can undergo enzymatic cleavage, making it a more sustainable option compared to traditional synthetic materials. This property is particularly appealing for applications in biotechnology and green chemistry.

In conclusion, 1-(cyclobutylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1465204-73-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and sustainable chemistry.